Cas no 1014632-14-4 (1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid)

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazine and pyrazole ring system with a carboxylic acid functional group. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a valuable building block for metal-organic frameworks (MOFs) and bioactive molecule synthesis. The pyrazine moiety enhances electron-deficient character, while the carboxylic acid group allows for further derivatization or metal coordination. Its rigid aromatic backbone contributes to stability, making it suitable for use in ligand design and medicinal chemistry research. The compound’s well-defined reactivity profile facilitates precise modifications, supporting its utility in developing catalysts, sensors, or drug candidates.
1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid structure
1014632-14-4 structure
Product Name:1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
CAS No:1014632-14-4
MF:C8H6N4O2
MW:190.158840656281
CID:5058401
Update Time:2025-06-23

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
    • 1-pyrazin-2-ylpyrazole-4-carboxylic acid
    • Inchi: 1S/C8H6N4O2/c13-8(14)6-3-11-12(5-6)7-4-9-1-2-10-7/h1-5H,(H,13,14)
    • InChI Key: BHIYLFKPRJUWOG-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN(C2C=NC=CN=2)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 223
  • XLogP3: -0.4
  • Topological Polar Surface Area: 80.9

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 434.5±35.0 °C at 760 mmHg
  • Flash Point: 216.6±25.9 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

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